Cas no 954226-02-9 (3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid
• CAS No: 954226-02-9
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD09756714
• CID: 5611258
• PubChem ID: 22309384
• Update Time: 2025-08-01

3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(((Benzyloxy)carbonyl)amino)-3-cyclobutylpropanoic acid
• AKOS017553699
• CS-0345650
• 3-([(BENZYLOXY)CARBONYL]AMINO)-3-CYCLOBUTYLPROPANOIC ACID
• 954226-02-9
• 3-([(BENZYLOXY)CARBONYL]AMINO)-3-CYCLOBUTYLPROPANOICACID
• EN300-815831
• 3-{[(benzyloxy)carbonyl]amino}-3-cyclobutylpropanoic acid
• 3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid

• MDL： MFCD09756714
• Inchi： 1S/C15H19NO4/c17-14(18)9-13(12-7-4-8-12)16-15(19)20-10-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2,(H,16,19)(H,17,18)
• InChI Key： USAXZPPNCBXRQG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC(=O)O)C1CCC1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid

3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid (CAS No. 954226-02-9): A Comprehensive Overview

3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid (CAS No. 954226-02-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-Cyclobutylglycine, is characterized by its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological applications, and recent research advancements.

Chemical Properties: 3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid is a white crystalline solid with a molecular formula of C15H19NO4 and a molecular weight of 281.31 g/mol. The compound features a cyclobutyl group and a benzyl carbamate moiety, which contribute to its distinct chemical properties. The presence of the carboxylic acid group imparts acidic characteristics, making it suitable for various chemical reactions and biological studies.

Synthesis Methods: The synthesis of 3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid typically involves several steps, including the formation of the cyclobutylglycine intermediate and subsequent protection with a benzyl carbamate group. One common synthetic route involves the reaction of cyclobutylglycine with benzyl chloroformate in the presence of a base such as triethylamine. This method yields high purity and good yields, making it suitable for large-scale production.

Biological Applications: 3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid has been extensively studied for its potential applications in medicinal chemistry and drug development. One of the key areas of interest is its use as a building block in the synthesis of peptidomimetics and other bioactive molecules. The cyclobutyl moiety provides conformational constraints that can enhance the binding affinity and selectivity of these molecules to their target proteins.

Recent Research Advancements: Recent studies have highlighted the potential of 3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, researchers at the University of California explored the use of 3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid-based peptidomimetics in cancer therapy. The results showed that these compounds could effectively inhibit tumor growth by targeting specific signaling pathways involved in cancer progression. This finding opens up new avenues for developing novel anticancer agents with improved efficacy and reduced side effects.

Safety Considerations: While 3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid is generally considered safe for laboratory use, appropriate handling precautions should be followed to ensure user safety. It is recommended to handle the compound in well-ventilated areas and to use personal protective equipment such as gloves and safety goggles. Additionally, proper disposal methods should be followed to minimize environmental impact.

FUTURE DIRECTIONS: The future prospects for 3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid are promising, with ongoing research aimed at optimizing its structure for enhanced biological activity and therapeutic potential. Advances in computational methods and high-throughput screening technologies are expected to accelerate the discovery and development of new derivatives with improved pharmacological properties.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid (CAS No. 954226-02-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.